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Compound of Interest

Compound Name: Bis(2-bromophenyl)amine

CAS No.: 67242-17-5

Cat. No.: B2592992 Get Quote

Executive Summary & Chemical Profile[1][2]
Effective chemical safety is not merely about compliance; it is about data integrity and

personnel protection. Bis(2-bromophenyl)amine (CAS 67242-17-5) presents specific

challenges due to its halogenated nature. Unlike standard organic solvents, the presence of

bromine atoms necessitates a segregated disposal pathway to prevent damage to standard

incineration infrastructure (via HBr formation) and to comply with EPA RCRA guidelines for

halogenated wastes.

Chemical Identity & Hazard Data

Parameter Specification

Chemical Name Bis(2-bromophenyl)amine

CAS Number 67242-17-5

Molecular Formula C₁₂H₉Br₂N

Physical State Solid (Powder/Crystalline)

Primary Hazards Irritant (Skin/Eye/Resp), Harmful if Swallowed

Waste Category Halogenated Organic Solid

Incompatibilities Strong Oxidizing Agents

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b2592992?utm_src=pdf-interest
https://www.benchchem.com/product/b2592992?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2592992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Disposal Handling: The "Why" Behind the
Protocol
Before disposal, the chemical must be handled to minimize contamination. The critical scientific

insight here is the prevention of cross-contamination with non-halogenated waste streams.

The Halogen Rule
Incinerators operating on non-halogenated waste streams often lack the specific scrubbers

required to neutralize Hydrogen Bromide (HBr) gas. If Bis(2-bromophenyl)amine is

introduced into a standard "Red Can" (flammable solvents) or general organic waste, the

combustion process will release corrosive HBr, potentially damaging the facility's emission

control systems and violating environmental permits.

Actionable Directive:

NEVER mix Bis(2-bromophenyl)amine with non-halogenated solvents (e.g., Acetone,

Ethanol) unless the entire container is designated as "Halogenated Waste."

ALWAYS use a dedicated solid waste container or a liquid waste container specifically

tagged "Halogenated."

Spill Response Decision Matrix
In the event of a spill, immediate classification determines the cleanup protocol.
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Figure 1: Decision matrix for immediate spill response. Note that larger spills require EHS

intervention due to the potential for respiratory irritation from dust.

Waste Segregation & Packaging Procedures
This section details the self-validating system for packaging. If these steps are followed, the

waste profile will automatically meet most waste vendor acceptance criteria.

Step 1: Container Selection
Solid Waste: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is acceptable

but poses a breakage risk.

Liquid Waste (if dissolved): Use a chemically resistant safety can or glass bottle (e.g., amber

glass) compatible with halogenated solvents.
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Step 2: Labeling (RCRA Compliance)
The label is the primary communication tool for the waste hauler. It must contain:

Full Chemical Name: "Bis(2-bromophenyl)amine" (No abbreviations).

Hazard Checkbox: Mark "Toxic" and "Irritant."

Constituent Tag: Explicitly write "Contains Halogens" or "Halogenated".[1]

Step 3: Accumulation
Time Limit: Do not store waste in the Satellite Accumulation Area (SAA) for more than 90

days (or 180 days depending on generator status).

Lid Protocol: Keep the container closed at all times except when adding waste. This is the #1

citation during EPA lab inspections.

The Disposal Workflow: Lifecycle Management
The following diagram illustrates the chain of custody from the bench to final destruction.

Understanding this helps researchers appreciate why "down the drain" is strictly prohibited—it

bypasses the necessary thermal destruction and scrubbing steps.
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Figure 2: The lifecycle of halogenated waste. Note the specialized incineration step required to

neutralize bromine byproducts.

Emergency Procedures
Fire Safety

Hazard: Combustion produces Hydrogen Bromide (HBr), Nitrogen Oxides (NOx), and

Carbon Monoxide (CO).
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Extinguishing Media: Water spray, Carbon dioxide (CO2), Dry chemical, or Chemical foam.

Procedure: Evacuate the area. Do not inhale fumes.[2] Firefighters must wear self-contained

breathing apparatus (SCBA).

First Aid
Eye Contact: Rinse immediately with plenty of water for at least 15 minutes. Mechanism: The

amine functionality can cause caustic-like irritation; immediate dilution is critical to prevent

corneal damage.

Skin Contact: Wash off immediately with soap and plenty of water. Remove contaminated

clothing.[2]

Ingestion: Rinse mouth with water. Do NOT induce vomiting unless directed by medical

personnel. Call a POISON CENTER immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2592992#bis-2-bromophenyl-amine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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